2-Decoxycarbonyl-5-octoxycarbonylbenzoic acid
Catalog No.
S1917230
CAS No.
67989-23-5
M.F
C27H42O6
M. Wt
462.6 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
67989-23-5
Product Name
2-Decoxycarbonyl-5-octoxycarbonylbenzoic acid
IUPAC Name
2-decoxycarbonyl-5-octoxycarbonylbenzoic acid
Molecular Formula
C27H42O6
Molecular Weight
462.6 g/mol
InChI
InChI=1S/C27H42O6/c1-3-5-7-9-11-12-14-16-20-33-27(31)23-18-17-22(21-24(23)25(28)29)26(30)32-19-15-13-10-8-6-4-2/h17-18,21H,3-16,19-20H2,1-2H3,(H,28,29)
InChI Key
YCAJENWBJXXARG-UHFFFAOYSA-N
SMILES
CCCCCCCCCCOC(=O)C1=C(C=C(C=C1)C(=O)OCCCCCCCC)C(=O)O
Canonical SMILES
CCCCCCCCCCOC(=O)C1=C(C=C(C=C1)C(=O)OCCCCCCCC)C(=O)O
- Scientific literature databases like Google Scholar: and ScienceDirect: don't return any results for this compound.
- Chemical databases like PubChem: and ChemSpider: don't contain any entries for this specific molecule either.
This lack of information suggests that 2-Decoxycarbonyl-5-octoxycarbonylbenzoic acid is either a very recently synthesized compound or one that hasn't been studied extensively for scientific purposes.
Further exploration might involve:
- Searching for patents mentioning the compound, which could indicate potential industrial applications.
- Reaching out to researchers in organic chemistry or materials science to see if they have any knowledge of this specific molecule.
XLogP3
9.1
Dates
Modify: 2023-08-16
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